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Compound of Interest

Compound Name: 4'-Hydroxychalcone

Cat. No.: B7724801 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of in vivo chemoprevention studies

utilizing 4'-Hydroxychalcone in the ApcMin mouse model of intestinal tumorigenesis. The

protocols and data presented are intended to guide researchers in designing and executing

similar preclinical studies.

Introduction
Colorectal cancer (CRC) is a leading cause of cancer-related mortality. The adenomatous

polyposis coli (Apc) gene is a critical tumor suppressor, and its mutation is an early event in the

majority of sporadic and familial colorectal cancers. The ApcMin mouse, which carries a

heterozygous germline mutation in the Apc gene, spontaneously develops multiple intestinal

adenomas, making it a valuable in vivo model for studying intestinal tumorigenesis and

evaluating potential chemopreventive agents. Chalcones, a class of natural and synthetic

compounds, have demonstrated anti-cancer properties. This document focuses on the in vivo

chemopreventive effects of a specific chalcone derivative, 4'-Hydroxychalcone (4-HC), in the

ApcMin mouse model.
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The administration of 4'-Hydroxychalcone to ApcMin mice has been shown to significantly

reduce intestinal polyp formation. The following tables summarize the key quantitative findings

from in vivo studies.

Table 1: Effect of 4'-Hydroxychalcone on Intestinal Polyp Number in ApcMin Mice[1][2][3][4][5]

Treatment Group Colon
Distal Small
Intestine (DSI)

Proximal Small
Intestine (PSI)

Vehicle Control 6.9 polyps (average) 25.7 polyps (average) 12.5 polyps (average)

4'-Hydroxychalcone

(10 mg/kg/day)

45% reduction

(P<0.01)

35% reduction

(P<0.01)

33% reduction

(P=0.03)

Table 2: Effect of 4'-Hydroxychalcone on Intestinal Polyp Size in ApcMin Mice[1][2][3][4][5]

Treatment Group Colon Distal Small Intestine (DSI)

Vehicle Control Baseline Baseline

4'-Hydroxychalcone (10

mg/kg/day)
35% reduction (P<0.05) 39% reduction

Table 3: Cellular Effects of 4'-Hydroxychalcone in Colon Adenomas of ApcMin Mice[1]

Parameter Effect of 4'-Hydroxychalcone Treatment

Apoptosis (TUNEL-positive cells) 99% increase (P<0.01)

β-catenin Protein Levels 52% reduction (P<0.01)

Signaling Pathway
The chemopreventive effects of 4'-Hydroxychalcone in ApcMin mice are associated with the

modulation of the Wnt/β-catenin signaling pathway, a critical pathway in colorectal

carcinogenesis.
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Start: ApcMin Mice (8 weeks old)

Oral Gavage Treatment
(12 weeks)

Vehicle Control Group 4'-Hydroxychalcone
(10 mg/kg/day)

Sacrifice at 20 weeks of age

Analysis

Polyp Number and Size Quantification Histopathology (H&E staining) Immunofluorescence
(Ki-67, TUNEL, β-catenin)

RT-qPCR
(c-Myc, Axin2, CD44)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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